Cas no 462-66-8 ((3E,7E)-4,8,12-Trimethyl-3,7,11-tridecatrienoic Acid)

• Product Name: (3E,7E)-4,8,12-Trimethyl-3,7,11-tridecatrienoic Acid
• CAS No: 462-66-8
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 1517516
• PubChem ID: 10422241
• Update Time: 2025-04-21

(3E,7E)-4,8,12-Trimethyl-3,7,11-tridecatrienoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,7,11-Tridecatrienoic acid, 4,8,12-trimethyl-, (3E,7E)-
• 4,8,12-Trimethyl-3,7,11-tridecatrienoic acid
• (E,E)4,8,12-trimethyl-trideca-3,7,11-trienoic acid
• 462-66-8
• EN300-7441336
• (3E,7E)-4,8,12-trimethyltrideca-3,7,11-trienoic Acid
• (E,E)-4,8,12-trimethyl-trideca-3,7,11-trienoic acid
• SCHEMBL15315193
• Farnesylcarboxylic Acid; Homofarnesenic Acid; Homofarnesylic Acid; (E,E)-Homofarnesic Acid; (3E,7E)-4,8,12-Trimethyl-3,7,11-tridecanetrienolic Acid;
• (3E,7E)-4,8,12-Trimethyl-3,7,11-tridecatrienoic Acid
• FCINNSNPGOGNMQ-YFVJMOTDSA-N

• Inchi： 1S/C16H26O2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16(17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,17,18)/b14-9+,15-11+
• InChI Key： FCINNSNPGOGNMQ-YFVJMOTDSA-N
• SMILES： OC(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 250.19338
• Monoisotopic Mass: 250.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids